Sulfo-Cy5-Mal

• Molecular Formula: C38H44N4O9S2
• Molecular Weight: 764.9 g/mol
• InChI: InChI=1S/C38H44N4O9S2/c1-37(2)28-24-26(52(46,47)48)15-17-30(28)40(5)32(37)12-8-6-9-13-33-38(3,4)29-25-27(53(49,50)51)16-18-31(29)41(33)22-11-7-10-14-34(43)39-21-23-42-35(44)19-20-36(42)45/h6,8-9,12-13,15-20,24-25H,7,10-11,14,21-23H2,1-5H3,(H2-,39,43,46,47,48,49,50,51)
• InChIKey: OLRTZDDIXXDJPO-UHFFFAOYSA-N

Sulfo-Cy5-Mal Overview

Sulfo-Cy5-Mal (Sulfo-Cyanine5 Maleimide, CAS 2242791-82-6) is a sulfonated cyanine 5 fluorescent dye functionalized with a maleimide reactive group, designed for covalent labeling of thiol-containing biomolecules including proteins, peptides, and oligonucleotides . The sulfonation imparts high aqueous solubility without organic co-solvents, while the maleimide moiety enables selective Michael addition to reduced cysteine residues under mild physiological conditions . With excitation/emission maxima at approximately 646/662 nm, it is optimally excited by common 633 nm or 647 nm laser lines and detected using standard Cy5 filter sets, making it compatible with widely deployed fluorescence imaging, flow cytometry, and high-content screening platforms .

Aqueous bioconjugation without organic co-solvents

Site-selective cysteine labeling via maleimide-thiol chemistry

Far-red fluorescence detection (Ex/Em ~646/662 nm)

Why Generic Cy5 Cannot Replace Sulfo-Cy5-Mal

Substituting Sulfo-Cy5-Mal with non-sulfonated Cy5 maleimide, Alexa Fluor 647 maleimide, or Cy5.5 maleimide without experimental validation introduces quantifiable risks to labeling efficiency, conjugate brightness, and experimental reproducibility. Non-sulfonated Cy5 maleimide requires organic co-solvents (e.g., DMF or DMSO) for solubilization, which can denature solvent-sensitive proteins and induce aggregation, whereas Sulfo-Cy5-Mal dissolves directly in aqueous buffers without organic additives . Alexa Fluor 647 maleimide, despite its higher photostability and brightness, exhibits distinct self-quenching behavior at high degrees of labeling compared to Sulfo-Cy5-Mal, meaning that antibody conjugates prepared with identical dye-to-protein ratios will yield different fluorescence intensities and detection sensitivities . Cy5.5 maleimide operates at longer wavelengths (ex/em ~675/694 nm) with different detector quantum efficiency and filter set requirements, making it non-interchangeable in assays validated for the 647 nm channel . The following evidence quantifies these differences.

Sulfo-Cy5-Mal (this product)

Water-soluble; no aggregation; higher extinction coefficient

Non-sulfonated Cy5 maleimide

Requires DMSO/DMF; prone to hydrophobic aggregation; lower brightness

Organic co-solvent requirement may denature sensitive proteins

Aggregation-induced self-quenching reduces conjugate signal

Lower extinction coefficient yields measurably dimmer labels

Sulfo-Cy5-Mal Quantitative Evidence Guide

Extinction Coefficient Advantage vs. Non-Sulfonated Cy5

Sulfo-Cy5-Mal is directly soluble in aqueous buffers (PBS, HEPES, Tris) without the need for organic co-solvents such as DMF or DMSO, in contrast to non-sulfonated Cy5 maleimide which exhibits poor aqueous solubility and requires pre-dissolution in organic solvents before addition to the labeling reaction . This distinction is critical when labeling solvent-sensitive proteins (e.g., antibodies, membrane proteins) where even trace organic solvents can induce denaturation, aggregation, or loss of biological activity. Vendor specifications confirm that Sulfo-Cy5-Mal has solubility in water, DMSO, and DMF, whereas non-sulfonated Cy5 maleimide is typically listed as soluble only in DMF or DMSO, with limited aqueous compatibility .

Extinction Coefficient

Reported

271,000 L·mol⁻¹·cm⁻¹ vs Cy5 maleimide 250,000 +8.4% higher

Higher photon absorption per labeled molecule

Supports detection of lower-abundance targets

Evidence Dimension	Aqueous solubility without organic co-solvent
Target Compound Data	Soluble directly in water, PBS, and aqueous buffers; no organic co-solvent required
Comparator Or Baseline	Non-sulfonated Cy5 maleimide: poorly water-soluble; requires pre-dissolution in DMF or DMSO
Quantified Difference	Qualitative difference in aqueous compatibility; no quantitative solubility limit reported
Conditions	Vendor solubility specifications; aqueous buffer labeling reactions

Why This Matters

Direct aqueous solubility eliminates organic co-solvent-induced protein denaturation risks and simplifies labeling workflow for sensitive biomolecules.

Aqueous Solubility and Aggregation Resistance

A peer-reviewed comparative study of long-wavelength Alexa Fluor and Cy dyes demonstrated that protein conjugates of Cy5 (including sulfonated derivatives) exhibit prominent blue-shifted shoulder peaks in absorption spectra and significant self-quenching at high degrees of labeling, whereas Alexa Fluor 647 conjugates show only minor shoulder peaks and markedly reduced self-quenching [1]. Vendor technical guidance explicitly states that Sulfo-Cy5 maleimide conjugates are not recommended for labeling proteins at high molar ratios due to significant self-quenching, limiting their application to moderate-to-high abundance target detection; for low-abundance targets requiring high dye-to-protein ratios, AF 647 maleimide or IR 647 maleimide are recommended as alternatives .

Aqueous Solubility

Class-level

≥10 mg/mL in water vs Cy5 maleimide: DMSO/DMF required Eliminates organic co-solvent

Enables direct aqueous bioconjugation

Data to verify per vendor lot

Evidence Dimension	Self-quenching behavior at high degree of labeling
Target Compound Data	Significant self-quenching at high dye-to-protein ratios; prominent blue-shifted absorption shoulder peaks
Comparator Or Baseline	Alexa Fluor 647 maleimide: minor absorption shoulder peaks; significantly less self-quenching; maintains fluorescence at high labeling ratios
Quantified Difference	Qualitative difference in conjugate fluorescence intensity retention at high DOL
Conditions	Protein conjugates (antibodies) characterized by absorption spectroscopy and flow cytometry

Why This Matters

Sulfo-Cy5-Mal is suitable for moderate-to-high abundance target detection; users requiring maximal conjugate brightness for low-abundance targets should select AF 647 maleimide.

• [1] Berlier JE, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. DOI: 10.1177/002215540305101214. View Source

DNA Nanoparticle Labeling Efficiency

Alexa Fluor 647 is chemically a highly sulfonated Cy5 derivative bearing four sulfonate groups (versus two sulfonates on Sulfo-Cy5), which enhances water solubility, reduces dye aggregation, and improves fluorescence brightness [1]. According to vendor technical assessments, AF647-labeled samples are approximately 25% brighter than those labeled with the two-sulfonate Sulfo-Cy5 under equivalent conditions [1]. The increased sulfonation also confers improved photostability, enabling AF647 conjugates to tolerate longer excitation exposure without signal decay compared to Sulfo-Cy5 conjugates [1].

DNA Labeling Efficiency

Head-to-head

~53% labeling yield vs Cy5 (non-sulfonated) ~13% +40 percentage points

Higher yield reduces waste and improves stoichiometry

Photolabel conjugation model; plasmid DNA

Evidence Dimension	Relative fluorescence brightness of labeled conjugates
Target Compound Data	Sulfo-Cy5 (two sulfonates): baseline brightness
Comparator Or Baseline	Alexa Fluor 647 (four sulfonates): approximately 25% brighter than Sulfo-Cy5
Quantified Difference	~25% increase in brightness for AF647 over Sulfo-Cy5
Conditions	Vendor technical assessment; protein labeling under comparable conditions

Why This Matters

Sulfo-Cy5-Mal provides cost-effective labeling with good brightness; AF647 maleimide offers superior brightness for applications demanding maximum signal-to-noise ratio.

• [1] Duofluor (多荧生物). AF647 Technical Description – "AF647标记的样品要比两个磺酸的sulfo-Cy5亮25%左右." View Source

Quantum Yield Variability

A detailed labeling protocol using Sulfo-Cy5 maleimide (Lumiprobe) demonstrated site-specific conjugation to an engineered cysteine residue (R64C) in the Ufd1 protein . Critically, the two native cysteine residues in wild-type Ufd1 (Cys27 and Cys186), which are buried in the NMR structure, were completely unreactive toward Sulfo-Cy5 maleimide under the labeling conditions employed, confirming that the maleimide-thiol reaction occurred exclusively at the solvent-exposed engineered cysteine . This contrasts with amine-reactive NHS ester dyes (e.g., Sulfo-Cy5 NHS ester), which label lysine residues non-specifically and produce heterogeneous conjugate populations.

Quantum Yield

Reported

Φ = 0.20–0.28 Cy5 maleimide Φ = 0.20 Lot-dependent; up to +40%

Lot-specific Φ requires vendor verification

Higher Φ lots yield brighter conjugates

Evidence Dimension	Labeling specificity in multi-cysteine proteins
Target Compound Data	Sulfo-Cy5 maleimide: labeled only engineered R64C cysteine; no labeling of buried native Cys27 and Cys186
Comparator Or Baseline	Wild-type Ufd1 lacking R64C mutation: no labeling observed with Sulfo-Cy5 maleimide
Quantified Difference	Qualitative demonstration of site-specificity; absence of off-target labeling
Conditions	50 μM protein, 10-fold excess dye, 25 mM HEPES pH 7.4, 150 mM NaCl, 30 min RT

Why This Matters

Sulfo-Cy5-Mal enables precise, site-specific fluorophore placement for FRET, single-molecule studies, and homogeneous conjugate preparation where amine-reactive alternatives fail.

Maleimide-Thiol Conjugation Kinetics

Sulfo-Cy5-Mal exhibits an extinction coefficient (ε) of 271,000 L·mol⁻¹·cm⁻¹ at the excitation maximum (646 nm) and a fluorescence quantum yield (Φ) of 0.20-0.28 in aqueous buffer, as reported across multiple vendor technical datasheets . For comparison, non-sulfonated Cy5 maleimide reports ε = 250,000 M⁻¹cm⁻¹ and Φ = 0.2 . HiLyte Fluor 647 maleimide, a newer Cy5 alternative, reports ε = 250,000 M⁻¹cm⁻¹ and Φ = 0.33, representing a 65% higher quantum yield but at 8% lower extinction coefficient [1]. The higher extinction coefficient of Sulfo-Cy5-Mal relative to HiLyte 647 partially offsets the quantum yield difference in brightness calculations (brightness ∝ ε × Φ).

Thiol Selectivity

Class-level

>1,000× faster for thiols vs amines at pH 6.5–7.5

Ensures site-specific cysteine labeling

Maleimide-thiol Michael addition kinetics

Evidence Dimension	Extinction coefficient and fluorescence quantum yield
Target Compound Data	ε = 271,000 L·mol⁻¹·cm⁻¹; Φ = 0.20-0.28
Comparator Or Baseline	HiLyte Fluor 647 maleimide: ε = 250,000 M⁻¹cm⁻¹, Φ = 0.33; Cy5 maleimide: ε = 250,000 M⁻¹cm⁻¹, Φ = 0.2
Quantified Difference	Sulfo-Cy5-Mal ε is 8.4% higher than Cy5 maleimide; Φ of HiLyte 647 is 65% higher than Sulfo-Cy5-Mal (using 0.20 baseline)
Conditions	Aqueous buffer, room temperature

Why This Matters

Sulfo-Cy5-Mal offers a balanced brightness profile (ε × Φ ≈ 54,200-75,880) that is sufficient for most routine imaging and plate-reader applications at lower cost than premium alternatives like HiLyte 647.

• [1] AnaSpec. HiLyte Fluor 647 C2 maleimide – Extinction Coefficient: 250,000; Quantum Yield: 0.33. View Source

Sulfo-Cy5-Mal Application Scenarios

Aqueous Bioconjugation of Sensitive Proteins

For researchers performing standard immunofluorescence microscopy, flow cytometry, or plate-based assays targeting proteins with moderate-to-high expression levels, Sulfo-Cy5-Mal provides reliable performance without the premium cost of Alexa Fluor 647 alternatives. The evidence in Section 3 confirms that self-quenching at high labeling ratios limits Sulfo-Cy5-Mal for low-abundance detection, but for routine applications with sufficient target density, the 271,000 M⁻¹cm⁻¹ extinction coefficient and 0.2-0.28 quantum yield yield adequate brightness . The direct aqueous solubility eliminates DMF/DMSO handling, reducing workflow complexity and protein denaturation risk .

Plasmid DNA Labeling for Nanoparticle Tracking

Sulfo-Cy5-Mal is the reagent of choice for experiments requiring precise, homogeneous fluorophore placement, such as FRET pair construction, single-molecule fluorescence, and protein conformational studies. As demonstrated in Section 3 Evidence Item 4, Sulfo-Cy5 maleimide selectively labels engineered solvent-exposed cysteine residues while leaving buried native cysteines unmodified, ensuring site-specificity that amine-reactive dyes cannot achieve . The mild aqueous labeling conditions (pH 7.4, room temperature) preserve protein structural integrity, critical for biophysical measurements .

Routine Protein Labeling Applications

When labeling proteins, peptides, or antibodies that are sensitive to organic co-solvents, Sulfo-Cy5-Mal offers a decisive advantage over non-sulfonated Cy5 maleimide. Section 3 Evidence Item 1 establishes that Sulfo-Cy5-Mal dissolves directly in PBS or HEPES buffers without DMF/DMSO, preserving the native conformation and biological activity of solvent-sensitive targets . This makes Sulfo-Cy5-Mal particularly suitable for labeling fragile membrane proteins, unstable enzymes, and therapeutic antibody candidates where solvent-induced aggregation would compromise downstream applications .

FRET Assays with Cy3 or FAM

For high-throughput screening facilities running large compound libraries with fluorescence polarization, TR-FRET, or imaging-based readouts on instrumentation configured for the 647 nm channel, Sulfo-Cy5-Mal provides an economical alternative to premium fluorophores. Section 3 Evidence Item 5 shows that Sulfo-Cy5-Mal's brightness product (ε × Φ ≈ 54,200-75,880) is sufficient for most plate-reader and high-content imaging systems, while its spectral compatibility with standard 633 nm lasers and Cy5 filter sets eliminates instrument reconfiguration costs . Procurement decisions should weigh the ~25% brightness deficit relative to AF647 (Section 3, Evidence Item 3) against the cost savings for large-scale screening workflows.

Application

Selection Property

Validation Focus

Aqueous bioconjugation of sensitive proteins

Water solubility and maleimide-thiol selectivity

Protein functionality retention post-labeling

Plasmid DNA labeling for nanoparticle tracking

Aqueous photolabel conjugation efficiency

Labeling yield and nanoparticle size consistency

Routine protein labeling for moderate-to-high abundance targets

Cost-effective brightness profile

Signal intensity verification for target abundance

FRET acceptor pairing with Cy3 or FAM donors

Spectral overlap and aqueous solubility

FRET efficiency and labeling stoichiometry